98-95-3

Nitrobenzene

In Stock

• CAS RN:
• 98-95-3

• Formula:
• C6H5NO2

• InChI:
• InChI=1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• LQNUZADURLCDLV-UHFFFAOYSA-N

• Nitrobenzene is a carcinogenic compound which has been employed extensively in dyes, pesticides and explosives industries.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Nitrobenzene is a yellowish, oily, aromatic nitro-compound with an almond-like odor that emits toxic fumes of nitrogen oxides upon combustion. Nitrobenzene is primarily used in the manufacture of aniline, but is also used in the manufacture of lubricating oils, dyes, drugs, pesticides, and synthetic rubber. Exposure to nitrobenzene irritates the skin, eyes and respiratory tract and can result in methemoglobinemia causing fatigue, dyspnea, dizziness, disturbed vision, shortness of breath, collapse and even death. Nitrobenzene also damages t...

Neotetrazolium chloride

In Stock

• CAS RN:
• 298-95-3

• Formula:
• C38H28Cl2N8

• InChI:
• InChI=1S/C38H28N8.2ClH/c1-5-13-31(14-6-1)37-39-43(33-17-9-3-10-18-33)45(41-37)35-25-21-29(22-26-35)30-23-27-36(28-24-30)46-42-38(32-15-7-2-8-16-32)40-44(46)34-19-11-4-12-20-34;;/h1-28H;2*1H/q+2;;/p-2

• InChIKey:
• WYFYSTBFFDOVJW-UHFFFAOYSA-L

• Neotetrazolium chloride, also known as Neotetrazolium chloride, is a useful research compound. Its molecular formula is C38H28Cl2N8 and its molecular weight is 667.6 g/mol. The purity is usually 95%.

Nipecotic acid

In Stock

• CAS RN:
• 498-95-3

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c8-6(9)5-2-1-3-7-4-5/h5,7H,1-4H2,(H,8,9)

• InChIKey:
• XJLSEXAGTJCILF-UHFFFAOYSA-N

• R(− )-Nipecotic acid is a potential inhibitor of uptake of γ -aminobutyric acid (GABA) in rat brain slices. Lipophilic derivatives of nipecotic acid are used as drugs for the treatment of epilepsy.
  Nipecotic acid is a piperidinemonocarboxylic acid that is piperidine in which one of the hydrogens at position 3 is substituted by a carboxylic acid group. It is a piperidinemonocarboxylic acid and a beta-amino acid.
  

2-amino-N,N,N-trimethyl-9H-purin-6-aminium chloride

In Stock

• CAS RN:
• 34798-95-3

• Formula:
• C8H13ClN6

• 2-amino-N,N,N-trimethyl-9H-purin-6-aminium chloride is a useful research compound. Its molecular formula is C8H13ClN6 and its molecular weight is 228.7. The purity is usually 95%.

3-Chloro-N-benzylaniline

• CAS RN:
• 50798-95-3

• Formula:
• C13H12ClN

• InChI:
• InChI=1S/C13H12ClN/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-9,15H,10H2

• InChIKey:
• NQIJQQDDQDHYJK-UHFFFAOYSA-N

• 3-Chloro-N-benzylaniline is a useful research compound. Its molecular formula is C13H12ClN and its molecular weight is 217.69 g/mol. The purity is usually 95%.

2-(2-Hydroxyethyl)benzene-1,4-diol

Usually In Stock

• CAS RN:
• 13398-95-3

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c9-4-3-6-5-7(10)1-2-8(6)11/h1-2,5,9-11H,3-4H2

• InChIKey:
• OQDDFOFVIFIUME-UHFFFAOYSA-N

• 2-(2-Hydroxyethyl)benzene-1,4-diol is a useful research compound. Its molecular formula is C8H10O3 and its molecular weight is 154.16 g/mol. The purity is usually 95%.

(Cyclopropylmethyl)[(pyridin-4-yl)methyl]amine

In Stock

• CAS RN:
• 741698-95-3

• Formula:
• C10H14N2

• InChI:
• InChI=1S/C10H14N2/c1-2-9(1)7-12-8-10-3-5-11-6-4-10/h3-6,9,12H,1-2,7-8H2

• InChIKey:
• ZXBAZWCQTQDZEB-UHFFFAOYSA-N

• (Cyclopropylmethyl)[(pyridin-4-yl)methyl]amine is a useful research compound. Its molecular formula is C10H14N2 and its molecular weight is 162.23 g/mol. The purity is usually 95%.

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole

In Stock

• CAS RN:
• 885698-95-3

• Formula:
• C14H19BN2O2

• InChI:
• InChI=1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12-10(11)9-17(5)16-12/h6-9H,1-5H3

• InChIKey:
• YQMBOMPXHDRRIM-UHFFFAOYSA-N

• 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole is a useful research compound. Its molecular formula is C14H19BN2O2 and its molecular weight is 258.13 g/mol. The purity is usually 95%.

4-(3,4-Dimethylphenoxy)benzylamine

In Stock

• CAS RN:
• 937598-95-3

• Formula:
• C15H17NO

• InChI:
• InChI=1S/C15H17NO/c1-11-3-6-15(9-12(11)2)17-14-7-4-13(10-16)5-8-14/h3-9H,10,16H2,1-2H3

• InChIKey:
• XFQHWEHHBIQMQP-UHFFFAOYSA-N

• 4-(3,4-Dimethylphenoxy)benzylamine is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.3 g/mol. The purity is usually 95%.

Laevuflex

In Stock

• CAS RN:
• 686298-95-3

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2

• InChIKey:
• LKDRXBCSQODPBY-UHFFFAOYSA-N

• Laevuflex is a useful research compound. Its molecular formula is C6H12O6 and its molecular weight is 180.16 g/mol. The purity is usually 95%.

Ethyl 4-((4-((3-(ethoxycarbonyl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 398998-95-3

• Formula:
• C26H33N3O7S2

• InChI:
• InChI=1S/C26H33N3O7S2/c1-4-35-25(31)22-20-11-6-17(3)16-21(20)37-24(22)27-23(30)18-7-9-19(10-8-18)38(33,34)29-14-12-28(13-15-29)26(32)36-5-2/h7-10,17H,4-6,11-16H2,1-3H3,(H,27,30)

• InChIKey:
• YFKJIDNSZOQGMN-UHFFFAOYSA-N

• Ethyl 4-((4-((3-(ethoxycarbonyl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C26H33N3O7S2 and its molecular weight is 563.68. The purity is usually 95%.

6-Fluoro-3-(4-methoxyphenyl)sulfonyl-1-[(2-methylphenyl)methyl]quinolin-4-one

In Stock

• CAS RN:
• 872198-95-3

• Formula:
• C24H20FNO4S

• InChI:
• InChI=1S/C24H20FNO4S/c1-16-5-3-4-6-17(16)14-26-15-23(24(27)21-13-18(25)7-12-22(21)26)31(28,29)20-10-8-19(30-2)9-11-20/h3-13,15H,14H2,1-2H3

• InChIKey:
• JQOBRAJQQZRRRJ-UHFFFAOYSA-N

• 6-Fluoro-3-(4-methoxyphenyl)sulfonyl-1-[(2-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C24H20FNO4S and its molecular weight is 437.49. The purity is usually 95%.

N-(3-methoxyphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

Usually In Stock

• CAS RN:
• 877798-95-3

• Formula:
• C20H18N4O

• InChI:
• InChI=1S/C20H18N4O/c1-14-11-19(23-16-9-6-10-17(12-16)25-2)24-20(22-14)18(13-21-24)15-7-4-3-5-8-15/h3-13,23H,1-2H3

• InChIKey:
• UINHIYRGCUWIDQ-UHFFFAOYSA-N

• N-(3-methoxyphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C20H18N4O and its molecular weight is 330.391. The purity is usually 95%.

N-{2-[4-(dimethylamino)phenyl]ethyl}-4-ethoxy-3-fluorobenzene-1-sulfonamide

In Stock

• CAS RN:
• 953998-95-3

• Formula:
• C18H23FN2O3S

• InChI:
• InChI=1S/C18H23FN2O3S/c1-4-24-18-10-9-16(13-17(18)19)25(22,23)20-12-11-14-5-7-15(8-6-14)21(2)3/h5-10,13,20H,4,11-12H2,1-3H3

• InChIKey:
• ZNXDDULUSSTHJQ-UHFFFAOYSA-N

• N-{2-[4-(dimethylamino)phenyl]ethyl}-4-ethoxy-3-fluorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C18H23FN2O3S and its molecular weight is 366.5 g/mol. The purity is usually 95%.

4-(2,4-Difluoroanilino)-7-ethoxy-6-(4-methylpiperazin-1-yl)quinoline-3-carboxamide

• CAS RN:
• 953798-95-3

• Formula:
• C23H25F2N5O2

• InChI:
• InChI=1S/C23H25F2N5O2/c1-3-32-21-12-19-15(11-20(21)30-8-6-29(2)7-9-30)22(16(13-27-19)23(26)31)28-18-5-4-14(24)10-17(18)25/h4-5,10-13H,3,6-9H2,1-2H3,(H2,26,31)(H,27,28)

• InChIKey:
• IBHNEKVLDKCEQY-UHFFFAOYSA-N

• Potent and selective inhibitor of colony stimulating factor-1 receptor (CSF-1R);  High Quality Biochemicals for Research Uses

1-Allyl-3-piperidin-4-yl-imidazolidin-2-one

• CAS RN:
• 1784798-95-3

• Formula:
• C11H19N3O

• InChI:
• InChI=1S/C11H19N3O/c1-2-7-13-8-9-14(11(13)15)10-3-5-12-6-4-10/h2,10,12H,1,3-9H2

• InChIKey:
• XBWBOQLNQVXEPI-UHFFFAOYSA-N

• 1-Allyl-3-piperidin-4-yl-imidazolidin-2-one is a useful research compound. Its molecular formula is C11H19N3O and its molecular weight is 209.29 g/mol. The purity is usually 95%.

2-methoxy-5-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-95-3

• Formula:
• C24H26N6O3S

• InChI:
• InChI=1S/C24H26N6O3S/c1-15-6-11-21(33-5)22(14-15)34(31,32)29-20-9-7-19(8-10-20)25-23-12-13-24(27-26-23)30-18(4)16(2)17(3)28-30/h6-14,29H,1-5H3,(H,25,26)

• InChIKey:
• LSDCOUOUTTUOFO-UHFFFAOYSA-N

• 2-methoxy-5-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C24H26N6O3S and its molecular weight is 478.6 g/mol. The purity is usually 95%.

2-(2-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone

Usually In Stock

• CAS RN:
• 1250898-95-3

• Formula:
• C12H17NO2S

• InChI:
• InChI=1S/C12H17NO2S/c14-9-10-4-1-2-6-13(10)8-11(15)12-5-3-7-16-12/h3,5,7,10,14H,1-2,4,6,8-9H2

• InChIKey:
• SKJHHNJKCLCXKU-UHFFFAOYSA-N

• 2-(2-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C12H17NO2S and its molecular weight is 239.33. The purity is usually 95%.

Rel-(3aR,6aS)-1'-methylhexahydrospiro[furo[3,4-b]pyrrole-3,4'-piperidine]

In Stock

• CAS RN:
• 2230798-95-3

• Formula:
• C11H20N2O

• InChI:
• InChI=1S/C11H20N2O/c1-13-4-2-11(3-5-13)8-12-10-7-14-6-9(10)11/h9-10,12H,2-8H2,1H3/t9-,10+/m0/s1

• InChIKey:
• AECCGHMSPWHYEV-VHSXEESVSA-N

• Rel-(3aR,6aS)-1'-methylhexahydrospiro[furo[3,4-b]pyrrole-3,4'-piperidine] is a useful research compound. Its molecular formula is C11H20N2O and its molecular weight is 196.294. The purity is usually 95%.

2-(2,3-Difluoropyridin-4-yl)ethanol

In Stock

• CAS RN:
• 2353398-95-3

• Formula:
• C7H7F2NO

• InChI:
• InChI=1S/C7H7F2NO/c8-6-5(2-4-11)1-3-10-7(6)9/h1,3,11H,2,4H2

• InChIKey:
• ZVTGNMLEDATBED-UHFFFAOYSA-N

• 2-(2,3-Difluoropyridin-4-yl)ethanol is a useful research compound. Its molecular formula is C7H7F2NO and its molecular weight is 159.136. The purity is usually 95%.

N-Boc-5-cyanomethylindole

Usually In Stock

• CAS RN:
• 1255098-95-3

• Formula:
• C15H16N2O2

• InChI:
• InChI=1S/C15H16N2O2/c1-15(2,3)19-14(18)17-9-7-12-10-11(6-8-16)4-5-13(12)17/h4-5,7,9-10H,6H2,1-3H3

• InChIKey:
• LJTHRZHFRDECHG-UHFFFAOYSA-N

• N-Boc-5-cyanomethylindole, also known as N-Boc-5-cyanomethylindole, is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.305. The purity is usually 95%.